Cas no 1201194-56-0 (2-(5-methyl-2-pyridyl)acetic acid;hydrochloride)

2-(5-Methyl-2-pyridyl)acetic acid hydrochloride is a pyridine derivative with a carboxylic acid functional group, commonly utilized as a versatile intermediate in pharmaceutical and organic synthesis. Its hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The compound’s structural features, including the methyl-substituted pyridine ring and acetic acid moiety, make it valuable for constructing more complex molecules, particularly in medicinal chemistry for drug development. Its consistent purity and well-defined reactivity profile ensure reliable performance in coupling reactions, heterocycle synthesis, and other transformations. This product is suitable for research and industrial applications requiring precise control over molecular architecture.
2-(5-methyl-2-pyridyl)acetic acid;hydrochloride structure
1201194-56-0 structure
Product Name:2-(5-methyl-2-pyridyl)acetic acid;hydrochloride
CAS No:1201194-56-0
MF:C8H10ClNO2
MW:187.623501300812
MDL:MFCD18802336
CID:1089181
Update Time:2025-06-26

2-(5-methyl-2-pyridyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-Pyridineacetic acid hydrochloride
    • 2-(5-methylpyridin-2-yl)acetic acid,hydrochloride
    • (5-Methylpyridin-2-yl)acetic acid hydrochloride
    • 2-(5-Methylpyridin-2-yl)acetic acid hydrochloride
    • IEOUNGZMWIVCJJ-UHFFFAOYSA-N
    • AK139129
    • 2-(5-Methylpyridin-2-yl)acetic acid HCl
    • X3804
    • (5-methyl-pyridin-2-yl)-acetic acid hydrochloride
    • (5-Methylpyridin-2-yl)acetic acid--hydrogen chloride (1/1)
    • 2-(5-methyl-2-pyridyl)acetic acid;hydrochloride
    • MDL: MFCD18802336
    • Inchi: 1S/C8H9NO2.ClH/c1-6-2-3-7(9-5-6)4-8(10)11;/h2-3,5H,4H2,1H3,(H,10,11);1H
    • InChI Key: IEOUNGZMWIVCJJ-UHFFFAOYSA-N
    • SMILES: Cl.OC(CC1C=CC(C)=CN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Topological Polar Surface Area: 50.2

2-(5-methyl-2-pyridyl)acetic acid;hydrochloride Pricemore >>

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2-(5-methyl-2-pyridyl)acetic acid;hydrochloride Related Literature

Additional information on 2-(5-methyl-2-pyridyl)acetic acid;hydrochloride

2-(5-Methyl-2-Pyridyl)Acetic Acid Hydrochloride: A Comprehensive Overview

2-(5-Methyl-2-Pyridyl)Acetic Acid Hydrochloride is a compound with the CAS number 1201194-56-0, and it has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with an acetic acid moiety, making it a valuable substrate for various chemical reactions and biological studies. Recent advancements in synthetic methodologies and its applications in drug discovery have further highlighted its importance in contemporary research.

The chemical structure of 2-(5-Methyl-2-Pyridyl)Acetic Acid Hydrochloride consists of a pyridine ring substituted at the 5-position with a methyl group and at the 2-position with an acetic acid group. This arrangement imparts unique electronic properties to the molecule, influencing its reactivity and biological activity. The hydrochloride salt form is particularly useful in pharmaceutical applications due to its enhanced solubility and stability compared to the free acid.

Recent studies have explored the synthesis of 2-(5-Methyl-2-Pyridyl)Acetic Acid Hydrochloride through various routes, including coupling reactions and catalytic processes. Researchers have reported efficient methods utilizing transition metal catalysts, which not only improve yield but also reduce reaction times. These advancements have made the compound more accessible for large-scale production, paving the way for its use in diverse industries.

In terms of pharmacological activity, 2-(5-Methyl-2-Pyridyl)Acetic Acid Hydrochloride has shown promise as a potential lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key biological targets, including enzymes and receptors implicated in various diseases. For instance, recent findings suggest that this compound exhibits inhibitory activity against certain kinases, making it a candidate for anti-cancer therapies.

The application of 2-(5-Methyl-2-Pyridyl)Acetic Acid Hydrochloride extends beyond pharmaceuticals. Its unique properties make it a valuable reagent in organic synthesis, particularly in the construction of complex molecules. Moreover, it has been employed as an intermediate in the synthesis of bioactive compounds, underscoring its versatility in chemical research.

From an environmental perspective, the compound's biodegradability and toxicity profile have been assessed in recent studies. These investigations aim to ensure that its use aligns with sustainable practices and minimizes ecological impact. The results indicate that 2-(5-Methyl-2-Pyridyl)Acetic Acid Hydrochloride degrades efficiently under aerobic conditions, reducing concerns about long-term environmental persistence.

In conclusion, 2-(5-Methyl-2-Pyridyl)Acetic Acid Hydrochloride (CAS No: 1201194-56-0) stands as a pivotal molecule in modern chemistry and pharmacology. Its structural features, coupled with advancements in synthesis and application, position it as a key player in both academic research and industrial development. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to various scientific domains.

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